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Compound of Interest

Compound Name: Pentadecanal

Cat. No.: B032716 Get Quote

FOR IMMEDIATE RELEASE

Application Note AP-0112

Dateline: Shanghai, China, December 18, 2025 – Pentadecanal, a long-chain aliphatic

aldehyde, is a versatile ingredient valued in the flavor and fragrance industry for its unique

sensory characteristics. This document provides detailed application notes and protocols for

researchers, scientists, and drug development professionals, summarizing its chemical

properties, sensory profile, and applications, along with experimental methodologies for its

evaluation and use.

Chemical and Physical Properties
Pentadecanal (CAS No. 2765-11-9), also known as n-pentadecaldehyde, is a C15 aldehyde

with a molecular formula of C₁₅H₃₀O.[1][2] It presents as a white to almost white crystalline

powder or waxy solid at room temperature.[1] Key physical and chemical properties are

summarized in the table below.
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Property Value Reference

CAS Number 2765-11-9 [1]

Molecular Formula C₁₅H₃₀O [1][2]

Molecular Weight 226.40 g/mol [3]

Appearance
White to almost white powder

to crystal
[1]

Melting Point 24 - 26 °C [1]

Boiling Point 182 - 184 °C at 23 mmHg [1]

Odor Description
Fresh, waxy, with floral and

musky undertones
[2][4]

Solubility
Soluble in alcohol; insoluble in

water
[4]

Applications in the Fragrance Industry
Pentadecanal is a valuable modifier in a perfumer's palette, prized for its ability to impart a

smooth, waxy, and subtly floral character to fragrance compositions. Its primary role is to add

depth and complexity, particularly to floral and woody accords.[2]

Sensory Profile and Benefits
The odor profile of pentadecanal is characterized by a dominant fresh, waxy note,

complemented by delicate floral and musky undertones.[2][4] This unique combination allows it

to:

Enhance Floral Bouquets: It provides a natural, waxy petal-like effect in floral fragrances

such as jasmine, rose, and lily.

Add Body and Fixation: Due to its high molecular weight, it has a low volatility and can act as

a fixative, prolonging the scent's longevity on the skin.
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Smooth and Blend: It can soften the sharper notes of other ingredients, creating a more

harmonious and well-rounded fragrance profile.

Recommended Use Levels
The International Fragrance Association (IFRA) has not issued any specific restrictions on the

use of pentadecanal in its 49th amendment. However, industry best practices suggest a

maximum concentration of up to 4.0% in the fragrance concentrate.[4] The typical use levels in

common consumer products are significantly lower, as detailed in the table below.

Product Category Typical Use Level (% in final product)

Fine Fragrance (Eau de Parfum, Eau de

Toilette)
0.01 - 0.5%

Soaps and Body Washes 0.02 - 0.2%

Lotions and Creams 0.01 - 0.15%

Shampoos and Conditioners 0.01 - 0.1%

Candles and Air Fresheners 0.1 - 1.0%

Applications in the Flavor Industry
While primarily utilized in the fragrance sector, pentadecanal is also employed as a flavoring

agent in certain food products, where it contributes subtle, natural undertones.[2] However, it is

important to note that pentadecanal does not currently hold a FEMA (Flavor and Extract

Manufacturers Association) number, and its GRAS (Generally Recognized as Safe) status has

not been established in the United States. Its use as a flavoring agent is therefore limited and

subject to regional regulations. It is not recommended for flavor applications.[4]

Experimental Protocols
Protocol for Sensory Evaluation of Pentadecanal
Objective: To characterize the odor profile of pentadecanal and determine its odor detection

threshold.
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Materials:

Pentadecanal (98% purity or higher)

Odorless solvent (e.g., diethyl phthalate or ethanol)

Glass vials with PTFE-lined caps

Perfumer's smelling strips

Olfactometer (optional, for threshold determination)

Sensory panel of at least 5 trained evaluators

Procedure:

Preparation of Dilutions: Prepare a series of dilutions of pentadecanal in the chosen solvent.

A 10% stock solution is a good starting point. From this, prepare further dilutions in a

geometric progression (e.g., 1%, 0.1%, 0.01%, etc.) for odor profile evaluation. For threshold

determination, a more granular series of dilutions in the lower concentration range will be

required.

Odor Profile Evaluation:

Dip a clean smelling strip into each dilution, ensuring the same depth and duration of

immersion for consistency.

Allow the solvent to evaporate for approximately 10-15 seconds.

Present the smelling strips to the sensory panel in a randomized order, with appropriate

breaks between samples to prevent olfactory fatigue.

Panelists should record their individual descriptions of the odor at different stages of

evaporation (top, middle, and base notes) using a standardized sensory vocabulary.

Odor Detection Threshold (ODT) Determination:
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The ODT can be determined using a standardized method such as ASTM E679-04

(Standard Practice for Determination of Odor and Taste Thresholds by a Forced-Choice

Ascending Concentration Series Method of Limits).

Present panelists with a series of three samples (two blanks and one with the odorant) in

increasing concentrations.

The threshold is determined as the concentration at which the panelist can reliably detect

a difference.

Protocol for Stability Testing of Pentadecanal in a
Cosmetic Emulsion
Objective: To evaluate the physical and chemical stability of pentadecanal in a representative

oil-in-water (O/W) cosmetic emulsion.

Materials:

Pentadecanal

Pre-formulated O/W emulsion base (without fragrance)

Glass jars with airtight lids

Oven capable of maintaining 40°C ± 2°C

Refrigerator capable of maintaining 4°C ± 2°C

Viscometer

pH meter

Microscope

Gas chromatograph with a flame ionization detector (GC-FID) for chemical analysis

Procedure:
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Sample Preparation: Incorporate pentadecanal into the O/W emulsion base at a typical

concentration (e.g., 0.1%). Ensure thorough mixing to achieve a homogenous dispersion.

Package the final formulation in glass jars.

Stability Conditions: Store the samples under the following conditions:

Accelerated stability: 40°C ± 2°C

Real-time stability: 25°C ± 2°C / 60% ± 5% RH

Control: 4°C ± 2°C

Evaluation Schedule: Evaluate the samples at initial time point (T=0) and at subsequent

intervals (e.g., 1, 2, 3, and 6 months for accelerated testing; 3, 6, 12, and 24 months for real-

time testing).

Physical Stability Assessment:

Visual Assessment: Observe for any changes in color, phase separation, creaming, or

crystallization.

Odor Assessment: Evaluate any changes in the fragrance profile.

Viscosity Measurement: Measure the viscosity at a controlled temperature.

pH Measurement: Measure the pH of the emulsion.

Microscopic Examination: Observe the droplet size and distribution for any signs of

coalescence.

Chemical Stability Assessment:

Use a suitable extraction method to isolate the fragrance components from the emulsion.

Analyze the concentration of pentadecanal using GC-FID to determine any degradation

over time. A decrease in the peak area corresponding to pentadecanal would indicate

instability.
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Caption: A simplified workflow for fragrance creation incorporating pentadecanal.
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Caption: Sensory attributes of pentadecanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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